Cas no 1040723-84-9 (3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester)

• Product Name: 3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester
• CAS No: 1040723-84-9
• MF: C₉H₇ClF₂O₃
• MW: 236.599889039993
• CID: 2085562
• Update Time: 2023-11-19

3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester
• Methyl 3-chloro-4-(difluoromethoxy)benzoate
• CID 81446345
• Benzoic acid, 3-chloro-4-(difluoromethoxy)-, methyl ester

• Inchi： 1S/C9H7ClF2O3/c1-14-8(13)5-2-3-7(6(10)4-5)15-9(11)12/h2-4,9H,1H3
• InChI Key： ODBVTZHETMLHRV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 285.2±35.0 °C at 760 mmHg
• Flash Point: 119.4±15.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Chloro-4-(difluoromethoxy)benzoic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)